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Compound of Interest

Compound Name: JNJ4796

Cat. No.: B15565123 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Procedural Overview for

Safe Laboratory Operations and Waste Management of the Investigational Compound JNJ-

64619178.

This document provides critical information regarding the proper handling and disposal of JNJ-

64619178, also known as Onametostat. As a selective and potent PRMT5 inhibitor used in

research and clinical trials, adherence to stringent safety and disposal protocols is paramount

to ensure personnel safety and environmental compliance. While a specific Safety Data Sheet

(SDS) containing explicit disposal instructions for JNJ-64619178 is not publicly available, this

guide outlines the standard procedures for the disposal of research-grade chemical

compounds.

Immediate Safety and Handling Considerations
Prior to disposal, it is crucial to handle JNJ-64619178 with appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat. All handling of the

compound in its solid form or in solution should be performed in a well-ventilated area,

preferably within a chemical fume hood.

Step-by-Step Disposal Protocol for JNJ-64619178
The following procedure is a general guideline based on best practices for the disposal of

chemical waste from a research laboratory setting. Researchers must consult and adhere to

their institution's specific hazardous waste management policies and local regulations.
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Waste Identification and Segregation:

Properly identify all waste streams containing JNJ-64619178. This includes pure, unused

compound, contaminated consumables (e.g., pipette tips, vials, gloves), and solutions.

Segregate JNJ-64619178 waste from other chemical waste unless institutional guidelines

permit co-disposal with similar non-reactive chemical agents.

Waste Containment:

Solid Waste: Collect unused or expired JNJ-64619178 powder and contaminated solid

materials in a clearly labeled, sealed, and chemically resistant container. The label should

include "Hazardous Waste," the chemical name "JNJ-64619178 (Onametostat)," and the

approximate quantity.

Liquid Waste: Collect solutions containing JNJ-64619178 in a dedicated, leak-proof, and

shatter-resistant container. The container must be appropriately labeled with "Hazardous

Waste," the chemical name, solvent system (e.g., DMSO, saline), and estimated

concentration. Do not overfill waste containers; leave at least 10% headspace to allow for

vapor expansion.

Storage of Chemical Waste:

Store the sealed waste containers in a designated, secure, and well-ventilated hazardous

waste accumulation area.

Ensure the storage area is away from general laboratory traffic and incompatible

chemicals.

Arrangement for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or the

designated hazardous waste management office to schedule a pickup for the JNJ-

64619178 waste.

Provide the EHS office with accurate information regarding the composition and quantity of

the waste.
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Documentation:

Maintain a detailed log of all JNJ-64619178 waste generated, including dates, quantities,

and disposal pickup dates. This documentation is crucial for regulatory compliance.

Quantitative Data Summary
As no specific Safety Data Sheet was accessible, quantitative data regarding disposal limits or

concentrations are not available. The following table summarizes general information pertinent

to the handling of JNJ-64619178.

Parameter Value Source

Chemical Name JNJ-64619178 (Onametostat) N/A

Shipped As Non-hazardous chemical MedKoo Biosciences

Storage (Short-term) 0 - 4 °C (days to weeks) MedKoo Biosciences

Storage (Long-term) -20 °C (months to years) MedKoo Biosciences

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of JNJ-64619178.
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Disclaimer: The information provided is based on general laboratory safety principles. Always

prioritize your institution's specific guidelines and consult with your EHS department for

definitive procedures.

To cite this document: BenchChem. [Essential Guidance for the Disposal of JNJ-64619178
(Onametostat)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15565123#jnj4796-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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